N-2-adamantyl-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(2-adamantyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H21NO3/c20-18(12-1-2-15-16(8-12)22-9-21-15)19-17-13-4-10-3-11(6-13)7-14(17)5-10/h1-2,8,10-11,13-14,17H,3-7,9H2,(H,19,20)
• InChI Key: NFZLOAQFDKFCQT-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)C3NC(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• Solubility: 7.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-2-adamantyl-1,3-benzodioxole-5-carboxamide, also known as MDMA, is a synthetic psychoactive drug that has been widely used recreationally. However, it has also been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

N-2-adamantyl-1,3-benzodioxole-5-carboxamide works by increasing the levels of neurotransmitters serotonin, dopamine, and norepinephrine in the brain. It also affects the release and reuptake of these neurotransmitters. This leads to altered mood, perception, and behavior.
Biochemical and Physiological Effects:
N-2-adamantyl-1,3-benzodioxole-5-carboxamide has both short-term and long-term effects on the body. Short-term effects include increased heart rate, blood pressure, and body temperature. It also causes dehydration and electrolyte imbalances. Long-term effects may include damage to serotonin-producing neurons, which can lead to depression and anxiety.

Advantages and Limitations for Lab Experiments

N-2-adamantyl-1,3-benzodioxole-5-carboxamide has advantages and limitations for lab experiments. Its effects on neurotransmitter release and reuptake make it a useful tool for studying the brain. However, its potential for abuse and neurotoxicity must be taken into consideration when using it in research.

Future Directions

There are several future directions for N-2-adamantyl-1,3-benzodioxole-5-carboxamide research. One area of interest is its potential use in treating other mental health conditions, such as addiction and eating disorders. Another area of research is the development of safer N-2-adamantyl-1,3-benzodioxole-5-carboxamide analogs with fewer side effects. Additionally, more research is needed to fully understand the long-term effects of N-2-adamantyl-1,3-benzodioxole-5-carboxamide use and its potential for neuroprotection.
Conclusion:
In conclusion, N-2-adamantyl-1,3-benzodioxole-5-carboxamide has both recreational and therapeutic applications. Its synthesis method, mechanism of action, and physiological effects have been extensively studied. While there are advantages and limitations to its use in lab experiments, there are also many future directions for N-2-adamantyl-1,3-benzodioxole-5-carboxamide research that may lead to new treatments for mental health conditions.

Synthesis Methods

N-2-adamantyl-1,3-benzodioxole-5-carboxamide is synthesized from safrole, a natural compound found in sassafras oil. The synthesis method involves several steps, including isomerization of safrole to isosafrole, oxidation of isosafrole to MDP2P, and reductive amination of MDP2P with ammonia and a reducing agent. The resulting product is N-2-adamantyl-1,3-benzodioxole-5-carboxamide.

Scientific Research Applications

N-2-adamantyl-1,3-benzodioxole-5-carboxamide has been the subject of scientific research due to its potential therapeutic applications. It has been studied for its use in treating post-traumatic stress disorder (PTSD), anxiety, and depression. N-2-adamantyl-1,3-benzodioxole-5-carboxamide-assisted psychotherapy has shown promising results in clinical trials, with some participants reporting significant reductions in symptoms.